Cas no 1881505-32-3 (Ethanone, 1-[4-(3-isothiazolyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(3-isothiazolyl)phenyl]-
• CAS No: 1881505-32-3
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 6361715
• PubChem ID: 130706451
• Update Time: 2025-10-22

Ethanone, 1-[4-(3-isothiazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-isothiazolyl)phenyl]-
• 1-[4-(1,2-Thiazol-3-yl)phenyl]ethan-1-one
• EN300-745639
• 1881505-32-3

• Inchi： 1S/C11H9NOS/c1-8(13)9-2-4-10(5-3-9)11-6-7-14-12-11/h2-7H,1H3
• InChI Key： XFALOMDDKQQLME-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2C=CSN=2)C=C1)C

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 274.7±22.0 °C(Predicted)
• pka: 2.72±0.25(Predicted)

Additional information on Ethanone, 1-[4-(3-isothiazolyl)phenyl]-

Ethanone, 1-[4-(3-isothiazolyl)phenyl]- (CAS No. 1881505-32-3): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[4-(3-isothiazolyl)phenyl]-, identified by its chemical abstracts service number CAS No. 1881505-32-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic ketone, featuring a phenyl ring substituted with a 3-isothiazolyl moiety, has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular framework, characterized by the presence of both aromatic and heterocyclic systems, positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

The structural composition of Ethanone, 1-[4-(3-isothiazolyl)phenyl]- encompasses a central ketone group linked to a phenyl ring, which is further functionalized with a 3-isothiazolyl substituent. This arrangement contributes to its distinct electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications. The isothiazolyl group, known for its ability to participate in various non-covalent interactions, enhances the compound's potential to interact with biological targets such as proteins and nucleic acids.

Recent advancements in chemical biology have highlighted the importance of small molecules with multifunctional properties. Ethanone, 1-[4-(3-isothiazolyl)phenyl]- exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. Studies have demonstrated that the compound's dual functionality—combining the electrophilic nature of the ketone and the nucleophilic potential of the isothiazolyl group—makes it an attractive candidate for modulating biological pathways involved in inflammation, cancer, and neurodegenerative diseases.

In the realm of drug discovery, the development of novel heterocyclic compounds has been a focal point due to their inherent biological activity and structural diversity. The synthesis of Ethanone, 1-[4-(3-isothiazolyl)phenyl]- has been optimized through various organic transformations, including condensation reactions and cyclization processes, to achieve high yields and purity. These synthetic strategies not only underscore the compound's accessibility but also highlight the synthetic chemist's ability to manipulate complex molecular architectures.

Biological evaluation of Ethanone, 1-[4-(3-isothiazolyl)phenyl]- has revealed intriguing properties that warrant further investigation. Preliminary in vitro studies suggest that the compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease mechanisms. For instance, its interaction with specific protein targets has been observed to modulate signaling pathways associated with cell proliferation and apoptosis. Such findings align with the growing interest in developing targeted therapies that leverage small molecule inhibitors.

The role of computational chemistry in understanding molecular interactions has been instrumental in deciphering the behavior of Ethanone, 1-[4-(3-isothiazolyl)phenyl]-. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on biological targets. These computational approaches complement experimental data by providing insights into the compound's mode of action at an atomic level. Furthermore, virtual screening techniques have been utilized to identify derivatives of this compound with enhanced pharmacological properties.

The therapeutic potential of Ethanone, 1-[4-(3-isothiazolyl)phenyl]- extends beyond its primary biological activities. Its structural features allow for modifications that could lead to compounds with improved solubility, bioavailability, and metabolic stability—key factors in drug development. Researchers are exploring various derivatives by introducing functional groups or altering the substitution patterns on the aromatic rings. Such modifications aim to enhance the compound's efficacy while minimizing potential side effects.

The integration of interdisciplinary approaches has been crucial in advancing the study of Ethanone, 1-[4-(3-isothiazolyl)phenyl]-. Collaborations between synthetic chemists, biochemists, and pharmacologists have facilitated a holistic understanding of its properties and applications. This synergy has led to innovative strategies for drug design and development, emphasizing the importance of multidisciplinary research in modern pharmaceutical sciences.

Future directions for research on Ethanone, 1-[4-(3-isothiazolyl)phenyl]- include exploring its potential in preclinical models and clinical trials. Investigating its efficacy and safety profiles in vivo will provide valuable insights into its therapeutic utility. Additionally, studying its interactions with other molecules and biological systems will further elucidate its mechanisms of action and identify new avenues for application.

In conclusion, Ethanone, 1-[4-(3-isothiazolyl)phenyl]- (CAS No. 1881505-32-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutics. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to medicine and biotechnology.